3-methyl-N-(2-pyrrolidin-1-ylphenyl)butanamide

• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol
• IUPAC Name: 3-methyl-N-(2-pyrrolidin-1-ylphenyl)butanamide
• InChI: InChI=1S/C15H22N2O/c1-12(2)11-15(18)16-13-7-3-4-8-14(13)17-9-5-6-10-17/h3-4,7-8,12H,5-6,9-11H2,1-2H3,(H,16,18)
• InChI Key: UBJKLYLHZUKZEO-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=CC=CC=C1N2CCCC2

Description

3-methyl-N-(2-pyrrolidin-1-ylphenyl)butanamide, commonly known as MPHP, is a synthetic cathinone that belongs to the pyrrolidine class of compounds. This compound has gained significant attention in recent years due to its potential use as a research chemical. MPHP is a psychoactive substance that has been reported to produce stimulant effects similar to those of other cathinone derivatives.

Mechanism of Action

The exact mechanism of action of MPHP is not fully understood. However, it is believed to act as a reuptake inhibitor of the monoamine neurotransmitters dopamine, norepinephrine, and serotonin. This results in an increase in the levels of these neurotransmitters in the brain, which produces its stimulant effects.
Biochemical and Physiological Effects
MPHP has been reported to produce a range of biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature. It can also cause vasoconstriction, which can lead to reduced blood flow to certain organs. MPHP has been reported to produce both positive and negative psychological effects, including increased sociability, euphoria, and anxiety.

Advantages and Limitations for Lab Experiments

MPHP has several advantages as a research chemical. It is relatively easy to synthesize, and it produces consistent effects in animal models. It can also be used to study the effects of cathinone derivatives on the central nervous system. However, there are also several limitations to its use in lab experiments. MPHP is a psychoactive substance, which can make it difficult to control for factors such as drug use and dosage. It can also produce adverse effects, including seizures and cardiovascular complications.

Future Directions

There are several future directions for research on MPHP. One area of interest is the development of new synthetic cathinone derivatives that have improved safety profiles and therapeutic potential. Another area of interest is the study of the long-term effects of MPHP use on the central nervous system. This could help to inform the development of new treatments for conditions such as ADHD and depression. Additionally, further research is needed to better understand the mechanisms of action of MPHP and other cathinone derivatives. This could lead to the development of new drugs that target specific neurotransmitter systems in the brain.
Conclusion
In conclusion, MPHP is a synthetic cathinone that has gained significant attention in recent years due to its potential use as a research chemical. It has been used to study its effects on the central nervous system and its potential as a treatment for certain medical conditions. MPHP produces stimulant effects similar to those of other cathinone derivatives, and it acts as a reuptake inhibitor of the monoamine neurotransmitters dopamine, norepinephrine, and serotonin. While MPHP has several advantages as a research chemical, there are also several limitations to its use in lab experiments. Future research on MPHP and other cathinone derivatives could lead to the development of new treatments for a range of medical conditions.

Synthesis Methods

MPHP can be synthesized through various methods, including the reaction of 3-methyl-butanone with 2-pyrrolidin-1-ylphenylamine in the presence of a reducing agent. Another method involves the reaction of 3-methylbutyryl chloride with 2-pyrrolidin-1-ylphenylamine in the presence of a base. The synthesis of MPHP requires specialized equipment and expertise, and it should only be performed by trained professionals.

Scientific Research Applications

MPHP has been used in scientific research to study its effects on the central nervous system. It has been reported to produce stimulant effects similar to those of other cathinone derivatives, including increased energy, euphoria, and increased sociability. MPHP has also been used to study its potential as a treatment for certain medical conditions, including attention deficit hyperactivity disorder (ADHD) and depression.